Cas no 7491-74-9 (piracetam)

• Product Name: piracetam
• CAS No: 7491-74-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00079246
• CID: 47514
• PubChem ID: 329830900
• Update Time: 2026-05-14

piracetam Chemical and Physical Properties

Names and Identifiers

• piracetam
• 2-(2-OXOPYRROLIDIN-1-YL)ACETAMIDE
• 2-oxo-1-Pyrrolidineacetamide
• acetamide
• 2-pyrrolidoneacetamide
• Ciclofalina
• Gabacet
• Nootropil
• Nootropyl
• Normabrain
• Pyracetam
• Pyramem
• 2-(2-Oxopyrrolidino)acetamide
• UCB-6215

• MDL： MFCD00079246
• Inchi： 1S/C6H10N2O2/c7-5(9)4-8-3-1-2-6(8)10/h1-4H2,(H2,7,9)
• InChI Key： GMZVRMREEHBGGF-UHFFFAOYSA-N
• SMILES： O=C(N)CN1C(CCC1)=O

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -1.3

Experimental Properties

• Color/Form: Powder
• Density: 1.2298 (rough estimate)
• Melting Point: 140-153°C
• Boiling Point: 408.3°C at 760 mmHg
• Flash Point: 200.8 °C
• Refractive Index: 1.5010 (estimate)
• PSA: 63.40000
• LogP: -0.26770
• Solubility: It is easily soluble in water, slightly soluble in ethanol, and almost insoluble in ether

piracetam Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• RTECS：UX9660500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives